Cas no 3298-38-2 (N-(aminocarbonyl)-3-Pyridinecarboxamide)

• Product name: N-(aminocarbonyl)-3-Pyridinecarboxamide
• CAS No: 3298-38-2
• MF: C₇H₇N₃O₂
• MW: 165.14938
• CID: 1110950
• PubChem ID: 237828

N-(aminocarbonyl)-3-Pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(aminocarbonyl)-3-Pyridinecarboxamide
• N-(pyridin-3-ylcarbonyl)urea
• N-carbamoylpyridine-3-carboxamide
• Oprea1_169663
• NSC-41711
• Maybridge1_006565
• (pyridine-3-carbonyl)urea
• AKOS013518238
• NSC41711
• DTXSID80285414
• nicotinoyl urea
• 3298-38-2
• HMS560C09
• SCHEMBL9118071

• Inchi： InChI=1S/C7H7N3O2/c8-7(12)10-6(11)5-2-1-3-9-4-5/h1-4H,(H3,8,10,11,12)
• InChI Key： QNTYDPGMWBEHDK-UHFFFAOYSA-N
• SMILES： C1=CC(=CN=C1)C(=O)NC(=O)N

Computed Properties

• Exact Mass: 165.05391
• Monoisotopic Mass: 165.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.1Ų
• XLogP3: _0.2

Experimental Properties

• Density: 1.333
• Boiling Point: °Cat760mmHg
• Flash Point: °Cat760mmHg
• Refractive Index: 1.585
• PSA: 85.08